![molecular formula C14H23NO4 B1377996 2-(Tert-butoxycarbonyl)-2-azaspiro[3.5]nonane-7-carboxylic acid CAS No. 1363381-18-3](/img/structure/B1377996.png)
2-(Tert-butoxycarbonyl)-2-azaspiro[3.5]nonane-7-carboxylic acid
Overview
Description
“2-(Tert-butoxycarbonyl)-2-azaspiro[3.5]nonane-7-carboxylic acid” is a reagent used in the synthesis of potent GPR119 agonists . It is also used in the preparation of RET kinase inhibitors and CDK4/6 inhibitors .
Molecular Structure Analysis
The molecular formula of this compound is C12H22N2O2 . The structure includes a spirocyclic system, which is a type of cyclic system where two rings share a single atom .Chemical Reactions Analysis
This compound is a reagent used in the synthesis of various compounds. It is used in the synthesis of RET kinase inhibitors and CDK4/6 inhibitors . It is also used in the synthesis of potent GPR119 agonists .Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 319.4±42.0 °C and a predicted density of 1.08±0.1 g/cm3 . It is a white powder and should be stored at 2-8°C, protected from light .Scientific Research Applications
A significant aspect of research involving 2-(Tert-butoxycarbonyl)-2-azaspiro[3.5]nonane-7-carboxylic acid focuses on its use in the protection of amines. Boc-OASUD, a new reagent, has been developed for the introduction of the Boc protecting group to amines, providing N-Boc-amino acids and their esters in good yields and purity. This reagent is solid, stable, and a preferable alternative to di-tert-butyl dicarbonate for its better stability and handling ease (Rao et al., 2017).
Spirocyclic Compounds in Drug Design
The synthesis of spirocyclic oxetane-fused benzimidazoles has been achieved, opening new avenues in drug design through the introduction of unique structural features. This synthesis pathway includes the conversion of spirocyclic oxetanes into ortho-cycloalkylaminoacetanilides, further undergoing oxidative cyclizations to yield novel tetracyclic systems (Gurry et al., 2015).
Constrained Pseudopeptides Synthesis
Spirolactams have been synthesized as conformationally restricted pseudopeptides, serving as constrained surrogates for dipeptides like Pro-Leu and Gly-Leu. These compounds have shown potential as gamma-turn/distorted type II beta-turn mimetics, indicating their applicability in peptide synthesis and drug discovery (Fernandez et al., 2002).
Development of Novel Amino Acids
The synthesis of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and its analogues has been explored, adding to the family of sterically constrained amino acids. These novel compounds have applications in chemistry, biochemistry, and drug design, showcasing the versatility of spirocyclic scaffolds (Radchenko et al., 2010).
Spirocyclic Oxindole Analogues for Drug Discovery
An efficient synthesis pathway for spirocyclic oxindole analogues has been developed, demonstrating the potential of these compounds in the realm of medicinal chemistry. The methodology involves key steps such as dianion alkylation and cyclization, leading to compounds that are valuable for drug discovery efforts (Teng et al., 2006).
Safety and Hazards
properties
IUPAC Name |
2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azaspiro[3.5]nonane-7-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO4/c1-13(2,3)19-12(18)15-8-14(9-15)6-4-10(5-7-14)11(16)17/h10H,4-9H2,1-3H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGBNTOUUTCHHQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(C1)CCC(CC2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001149964 | |
Record name | 2-Azaspiro[3.5]nonane-2,7-dicarboxylic acid, 2-(1,1-dimethylethyl) ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001149964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1363381-18-3 | |
Record name | 2-Azaspiro[3.5]nonane-2,7-dicarboxylic acid, 2-(1,1-dimethylethyl) ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1363381-18-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Azaspiro[3.5]nonane-2,7-dicarboxylic acid, 2-(1,1-dimethylethyl) ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001149964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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